Cas no 611240-74-5 (1,2,4-TRIAZOLO[4,3-A]PYRAZINE, 6-METHYL-3-(TRIFLUOROMETHYL)-)

• Product Name: 1,2,4-TRIAZOLO[4,3-A]PYRAZINE, 6-METHYL-3-(TRIFLUOROMETHYL)-
• CAS No: 611240-74-5
• MF: C₇H₅F₃N₄
• MW: 202.136610746384
• CID: 3178545
• PubChem ID: 69520409
• Update Time: 2025-05-20

1,2,4-TRIAZOLO[4,3-A]PYRAZINE, 6-METHYL-3-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-TRIAZOLO[4,3-A]PYRAZINE, 6-METHYL-3-(TRIFLUOROMETHYL)-
• SCHEMBL5652378
• DB-383822
• 611240-74-5
• 6-Methyl-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine
• 6-Methyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine

• Inchi： 1S/C7H5F3N4/c1-4-3-14-5(2-11-4)12-13-6(14)7(8,9)10/h2-3H,1H3
• InChI Key： NXCZORVWTNSTIA-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C=NC(C)=CN12)(F)F

Computed Properties

• Exact Mass: 202.04663066Da
• Monoisotopic Mass: 202.04663066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 1,2,4-TRIAZOLO[4,3-A]PYRAZINE, 6-METHYL-3-(TRIFLUOROMETHYL)-

Introduction to 1,2,4-TRIAZOLO[4,3-A]PYRAZINE, 6-METHYL-3-(TRIFLUOROMETHYL) and Its Significance in Modern Chemical Biology

The compound with the CAS number 611240-74-5, known as 1,2,4-triazolo[4,3-a]pyrazine, 6-methyl-3-(trifluoromethyl), represents a fascinating class of heterocyclic scaffolds that have garnered significant attention in the field of chemical biology and drug discovery. This bicyclic structure, characterized by its fused triazolo and pyrazine rings, exhibits unique electronic and steric properties that make it a versatile platform for the development of novel bioactive molecules. The presence of a trifluoromethyl group at the 3-position and a methyl substituent at the 6-position further enhances its pharmacological potential by modulating lipophilicity and metabolic stability.

In recent years, the exploration of 1,2,4-triazolo[4,3-a]pyrazine derivatives has been driven by their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The triazolo-pyrazine core is particularly noteworthy for its ability to interact with multiple biological targets due to its rigid structure and electron-rich nature. This inherent flexibility allows for the design of molecules that can selectively bind to specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of 1,2,4-triazolo[4,3-a]pyrazine derivatives is their structural diversity, which can be leveraged to optimize pharmacokinetic profiles. The incorporation of halogenated aromatic rings, such as those found in 6-methyl-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine, enhances binding affinity by improving hydrophobic interactions with biological targets. Furthermore, the trifluoromethyl group is a well-documented pharmacophore that contributes to metabolic stability and prolongs the half-life of drug candidates. These attributes make this class of compounds particularly attractive for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have highlighted the potential of 1,2,4-triazolo[4,3-a]pyrazine derivatives in oncology research. For instance, modifications to the core scaffold have led to the identification of small molecules that inhibit kinases involved in tumor growth and progression. The ability of these compounds to disrupt aberrant signaling pathways has opened new avenues for targeted cancer therapies. Additionally, their capacity to induce apoptosis in cancer cells without significant toxicity toward healthy tissues underscores their therapeutic promise. Such findings have spurred further investigation into the structural optimization of this class of molecules.

The synthesis of 1,2,4-triazolo[4,3-a]pyrazine derivatives presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline these processes, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques not only improve efficiency but also enable access to complex derivatives that would be difficult to obtain using traditional methods.

In conclusion,1,2,4-triazolo[4,3-a]pyrazine, particularly its derivative 6-methyl-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine (CAS no 611240-74-5), represents a structurally intriguing scaffold with significant potential in drug discovery. Its unique combination of biological activities and favorable pharmacokinetic properties makes it a valuable asset in the development of novel therapeutics. As research continues to uncover new applications for this class of compounds,1, further advancements are expected to emerge,2, expanding their role in addressing unmet medical needs.